Cas no 1807024-36-7 (3-(Bromomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine
• CAS No: 1807024-36-7
• MF: C₈H₄BrClF₂N₂
• MW: 281.484566688538
• CID: 4865136
• Update Time: 2025-05-25

3-(Bromomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF2N2/c9-1-4-5(2-13)6(10)3-14-7(4)8(11)12/h3,8H,1H2
• InChI Key： HNNSVGWJVJYYIQ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C(=CN=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 3-(Bromomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine

3-(Bromomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 3-(Bromomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine (CAS No. 1807024-36-7) is a highly functionalized aromatic heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This pyridine derivative features a unique combination of substituents, including a bromomethyl group at position 3, a chlorine atom at position 5, a cyano group at position 4, and a difluoromethyl group at position 2. These substituents contribute to its versatile reactivity and make it an intriguing molecule for both academic and industrial research.

Recent studies have highlighted the importance of such multifunctional pyridine derivatives in medicinal chemistry. The presence of electron-withdrawing groups like cyano and chlorine enhances the compound's ability to participate in various nucleophilic and electrophilic reactions. Moreover, the bromomethyl group introduces additional reactivity, making it a valuable intermediate in the synthesis of more complex molecules. For instance, researchers have explored its use in the construction of bioactive compounds targeting specific enzyme systems.

The synthesis of 3-(Bromomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the substitution of precursor pyridines with the desired substituents through a series of nucleophilic aromatic substitutions or electrophilic substitutions. The introduction of the difluoromethyl group, for example, often requires specialized reagents and conditions to ensure high yields and purity.

From an application standpoint, this compound has shown promise in several areas. In agrochemistry, its ability to modulate plant growth regulators has been explored, while in pharmaceuticals, it has been investigated as a potential lead compound for anti-inflammatory and anticancer agents. The cyano group, in particular, has been implicated in enhancing bioavailability and pharmacokinetic properties of drug candidates.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of 3-(Bromomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation across its aromatic ring, which influences its electronic properties and reactivity patterns. This understanding is crucial for designing more efficient synthetic routes and predicting its behavior in different chemical environments.

In conclusion, 3-(Bromomethyl)-5-chloro-4-cyano-2-(difluoromethyl)pyridine (CAS No. 1807024-36-7) stands out as a versatile building block in organic synthesis with diverse applications across multiple disciplines. Its unique combination of substituents not only makes it a valuable intermediate but also positions it as a promising candidate for developing novel chemical entities with enhanced functionality.